Cas no 98988-34-2 (N-Despropyl Pergolide 6-Carbonitrile)

• Product Name: N-Despropyl Pergolide 6-Carbonitrile
• CAS No: 98988-34-2
• MF: C₁₇H₁₉N₃S
• MW: 297.417862176895
• CID: 827293
• PubChem ID: 15627681
• Update Time: 2025-07-11

N-Despropyl Pergolide 6-Carbonitrile Chemical and Physical Properties

Names and Identifiers

• N-Despropyl Pergolide 6-Carbonitrile
• (6aR,9R,10aR)-9-(methylsulfanylmethyl)-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-7-carbonitrile
• A)-8-[(Methylthio)methyl]-ergoline-6-carbonitrile
• (8beta)-8-[(Methylsulfanyl)methyl]ergoline-6-carbonitrile
• AKOS030254596
• 98988-34-2
• DTXSID40575989

• Inchi： 1S/C17H19N3S/c1-21-9-11-5-14-13-3-2-4-15-17(13)12(7-19-15)6-16(14)20(8-11)10-18/h2-4,7,11,14,16,19H,5-6,8-9H2,1H3/t11-,14-,16-/m1/s1
• InChI Key： GZIXEANONFXIBU-DJSGYFEHSA-N
• SMILES： S(C)C[C@H]1CN(C#N)[C@@H]2CC3=CNC4=CC=CC(=C34)[C@H]2C1

Computed Properties

• Exact Mass: 297.13000
• Monoisotopic Mass: 297.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• PSA: 68.12000
• LogP: 3.28008